Cas no 2171627-26-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(4-hydroxythian-4-yl)methylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(4-hydroxythian-4-yl)methylcarbamoyl}propanoic acid
• CAS No: 2171627-26-0
• MF: C₂₅H₂₈N₂O₆S
• MW: 484.564625740051
• CID: 6422859
• PubChem ID: 165586762
• Update Time: 2025-05-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(4-hydroxythian-4-yl)methylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(4-hydroxythian-4-yl)methylcarbamoyl}propanoic acid
• 2171627-26-0
• EN300-1534803
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(4-hydroxythian-4-yl)methyl]carbamoyl}propanoic acid

• Inchi： 1S/C25H28N2O6S/c28-22(29)13-21(23(30)26-15-25(32)9-11-34-12-10-25)27-24(31)33-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21,32H,9-15H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： KWXOWMQAULCGMB-UHFFFAOYSA-N
• SMILES： S1CCC(CNC(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)(CC1)O

Computed Properties

• Exact Mass: 484.16680779g/mol
• Monoisotopic Mass: 484.16680779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 150Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(4-hydroxythian-4-yl)methylcarbamoyl}propanoic acid

Comprehensive Overview of 3-{(9H-Fluoren-9-yl)methoxycarbonylamino}-3-{(4-hydroxythian-4-yl)methylcarbamoyl}propanoic Acid (CAS No. 2171627-26-0)

The compound 3-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-{(4-hydroxythian-4-yl)methylcarbamoyl}propanoic acid (CAS No. 2171627-26-0) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxythiane moiety, and a central propanoic acid backbone. The integration of these functional groups makes it a versatile building block for various applications, particularly in peptide synthesis and drug discovery.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as multicomponent reactions and stereoselective synthesis. The Fmoc group, a well-known protecting group in peptide chemistry, plays a pivotal role in controlling the reactivity of the amino group during synthesis. Meanwhile, the hydroxythiane moiety introduces unique electronic and steric properties, enhancing the compound's versatility in biological systems.

One of the most promising applications of this compound lies in its use as a precursor for bioactive molecules. Researchers have demonstrated that derivatives of this compound can exhibit potent antimicrobial activity, making them potential candidates for developing new antibiotics. Additionally, its ability to form stable conjugates with other biomolecules has opened avenues for its use in drug delivery systems and biosensor technology.

From a structural perspective, the molecule's symmetry and functional group arrangement contribute to its stability and solubility properties. Studies have shown that slight modifications to the hydroxythiane group can significantly alter the compound's pharmacokinetic profile, offering researchers a powerful tool for fine-tuning its biological activity. Furthermore, computational modeling techniques have been employed to predict the compound's interactions with target proteins, providing valuable insights into its mechanism of action.

In terms of synthesis, the development of efficient routes for preparing this compound has been a focal point of recent research. Innovations such as continuous flow chemistry and microwave-assisted synthesis have not only improved yield but also reduced reaction times. These advancements are crucial for scaling up production to meet growing demand in both academic and industrial settings.

Looking ahead, the integration of this compound into larger molecular frameworks holds immense potential for creating novel therapeutics. Its compatibility with modern synthetic strategies positions it as a key player in the development of next-generation pharmaceuticals. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to the field of organic chemistry and beyond.